Ethyl 2-(2-bromoethoxy)benzoate

• IUPAC Name: ethyl 2-(2-bromoethoxy)benzoate
• InChI: InChI=1S/C11H13BrO3/c1-2-14-11(13)9-5-3-4-6-10(9)15-8-7-12/h3-6H,2,7-8H2,1H3
• InChI Key: CFOPLYVFYXLIRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1OCCBr
• Molecular Formula: C11H13BrO3
• DSSTOX Substance ID: DTXSID40656141
• Molecular Weight: 273.12 g/mol
• CAS RN: 174909-11-6

Description

Ethyl 2-(2-bromoethoxy)benzoate is a chemical compound with the molecular formula C11H13BrO3 and a molecular weight of 273.123. It is a special chemical offered by BOC Sciences.

Molecular Structure Analysis

The molecular structure of this compound consists of an ethyl ester group attached to a benzoate group, which is further connected to a bromoethoxy group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the available literature, similar compounds are known to undergo reactions such as hydrolysis when exposed to water or hydroxide ions.

Physical And Chemical Properties Analysis

This compound is a relatively stable compound under normal conditions. It has a molecular weight of 273.123.

Scientific Research Applications

1. Anti-Juvenile Hormone Agents

Ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate, a related compound to Ethyl 2-(2-bromoethoxy)benzoate, has been studied for its potential as an anti-juvenile hormone agent. This compound induced JH-deficiency symptoms like precocious metamorphosis in larvae of silkworms, a significant finding in the field of insect physiology and pest control (Ishiguro et al., 2003).

2. Synthesis and Biological Activity

Another study focuses on the synthesis and biological activity of novel compounds, including this compound derivatives. These compounds have been shown to induce precocious metamorphosis in Bombyx mori, demonstrating their potential as juvenile hormone antagonists (Kuwano et al., 2008).

3. Inhibition of Juvenile Hormone Synthesis

Ethyl 4-[(S)-2-benzylhexyloxy)]benzoate, a derivative, exhibits strong anti-juvenile hormone activity, leading to precocious metamorphosis in Bombyx mori. It inhibits juvenile hormone biosynthesis by suppressing the transcription of juvenile hormone biosynthetic enzymes (Kaneko et al., 2011).

4. Protection of Alcohols in Synthesis

The use of 2-[(2-Arylmethyloxy)ethyl]benzoates, related to this compound, is significant in protecting alcohols during chemical synthesis. These compounds provide an efficient pathway for the deprotection of alcohols under specific conditions, contributing to synthetic chemistry advancements (Watanabe & Nakamura, 1997).

5. Role in Polymer Synthesis

Research has explored the synthesis of pendent carbonate ester groups onto aliphatic polycarbonates using derivatives of this compound. This synthesis contributes to the development of novel aliphatic polycarbonate esters with potential applications in biodegradable polymers (Ben-Shaba & Domb, 2006).

6. Synthesis of Liquid Crystalline Polysiloxanes

A study on the synthesis of fluorinated monomers containing an ester function in the spacer, precursors of side chain liquid crystalline polysiloxanes, utilizes derivatives of this compound. These compounds demonstrate the potential in the creation of materials with unique liquid crystalline properties (Bracon et al., 2000).

Safety and Hazards

Ethyl 2-(2-bromoethoxy)benzoate should be handled with care. It is advisable to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes. Personal protective equipment should be used, and it should be stored in a well-ventilated place.